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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B1581144

Performance Showdown: Disperse Red 177 vs.
Disperse Red 60

For Immediate Publication
A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two widely used red disperse dyes:
Disperse Red 177 and Disperse Red 60. Understanding the distinct performance
characteristics of these dyes is crucial for researchers, scientists, and professionals in fields
requiring high-performance colorants, including textile science and specialized industrial
applications. This document outlines their key physicochemical properties, comparative
performance data, and the standardized experimental protocols used for their evaluation.

Physicochemical Properties

Disperse Red 177 and Disperse Red 60 belong to different chemical classes, which
fundamentally influences their application and performance profiles. Disperse Red 177 is a
monoazo dye, while Disperse Red 60 is an anthraquinone dye.[1] This structural difference is a
key determinant of their tinctorial strength, fastness properties, and overall stability.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1581144?utm_src=pdf-interest
https://www.benchchem.com/product/b1581144?utm_src=pdf-body
https://www.benchchem.com/product/b1581144?utm_src=pdf-body
https://www.benchchem.com/product/b1581144?utm_src=pdf-body
https://www.benchchem.com/product/b094433
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property Disperse Red 177 Disperse Red 60
Chemical Class Single Azo Anthraquinone

C.I. Name Disperse Red 177 Disperse Red 60
CAS Number 58051-98-2 17418-58-5[2][3]
Molecular Formula C20H18N604S[4] C20H13NO4[3]

Molecular Weight 438.46 g/mol [4] 331.32 g/mol [3]
Appearance Red powder Fine, deep-red powder|[2]
Solubility Insoluble in water Insoluble in water[2]

Comparative Performance Analysis

The selection of a disperse dye is heavily reliant on its fastness properties, which dictate the

durability and longevity of the color in its final application. The following table summarizes the

key performance indicators for Disperse Red 177 and Disperse Red 60, based on

standardized testing methodologies. It is important to note that performance can vary

depending on the substrate, dyeing process, and concentration of the dye.

Performance Metric

Disperse Red 177

Disperse Red 60

Light Fastness (Xenon Arc) 4-5[5] 6

Wash Fastness (Staining) 4-5[5] 4-5
Sublimation Fastness 4-5[5] 4-5

Rubbing Fastness 4-5[5] Not specified

From the available data, Disperse Red 60, an anthraquinone dye, exhibits superior

lightfastness compared to the monoazo Disperse Red 177. Both dyes demonstrate good to

excellent wash and sublimation fastness, making them suitable for applications requiring

resistance to laundering and heat.

Experimental Protocols
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The performance data presented is determined by standardized experimental methods. Below

are detailed protocols for the key fastness tests.

Light Fastness (Based on AATCC Test Method 16.3)

This test evaluates the resistance of the dyed material to fading when exposed to an artificial

light source that simulates natural sunlight.

Specimen Preparation: A sample of the dyed fabric is prepared according to the standard's
specifications.

Apparatus: A xenon arc lamp weathering apparatus is utilized as the light source.[6]

Procedure: The specimen is exposed to the light from the xenon arc lamp under controlled
conditions of temperature and humidity. The exposure is carried out for a specified duration
or until a certain level of fading is observed in a standard reference fabric (blue wool)
exposed simultaneously.[7]

Evaluation: The change in color of the exposed specimen is assessed by comparing it with
an unexposed sample using the AATCC Gray Scale for Color Change. The degree of fading
is rated on a scale of 1 to 5, where a higher number indicates better light fastness.

Wash Fastness (Based on AATCC Test Method 61)

This method assesses the resistance of the dye to desorption and abrasion during laundering.

Specimen Preparation: A specimen of the dyed fabric is stitched together with a multifiber
test fabric containing strips of various common fibers (e.g., cotton, wool, polyester, nylon,
acetate).[8]

Apparatus: A launder-ometer or a similar accelerated laundering machine is used.[9]

Procedure: The composite specimen is placed in a stainless-steel container with a specified
volume of a standardized detergent solution and stainless-steel balls to simulate mechanical
action. The container is then agitated in the launder-ometer at a specified temperature and
for a specific duration to simulate multiple home launderings.[9]
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» Evaluation: After the test, the specimen is rinsed and dried. The change in color of the
specimen is evaluated using the Gray Scale for Color Change, and the staining on each fiber
of the multifiber test fabric is assessed using the Gray Scale for Staining. Ratings are on a
scale of 1 to 5, with a higher number indicating better fastness.[9]

Sublimation Fastness (Based on AATCC Test Method
117)

This test determines the resistance of the dye to sublimation, which is the direct transition from
a solid to a gaseous state, often induced by heat.

e Specimen Preparation: A sample of the dyed fabric is prepared.[10]

o Apparatus: A sublimation fastness tester or a scorch tester with precisely controlled heating
plates is used.[10][11]

e Procedure: The dyed specimen is placed between two undyed fabrics and subjected to a
specific temperature and pressure for a set duration using the heating plates.[10] Common
test conditions for disperse dyes are 150°C, 180°C, and 210°C for 30 seconds.[10]

o Evaluation: The change in color of the original specimen and the degree of staining on the
adjacent undyed fabrics are evaluated using the respective Gray Scales. The ratings are on
a scale of 1 to 5, where a higher number indicates better resistance to sublimation.

Process Visualization

To aid in the selection process between these two dyes, the following diagram illustrates a
logical workflow based on key performance requirements.
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Select Disperse Red 60

Consider Disperse Red 177 Re-evaluate Dye Selection or Test Both

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. Disperse Red 60|Anthraquinone Dye for Research [benchchem.com]
e 2. echemi.com [echemi.com]
o 3. Disperse Red 60 | 17418-58-5 | FD40629 | Biosynth [biosynth.com]

¢ 4. China Biggest Disperse Red 177 Polyester Dye Suppliers & Manufacturers & Factory -
MSDS Sheet - Sinoever [dyestuffscn.com]

o 5.58051-98-2 | Disperse Red 177 C.I.Disperse Red 177 | Colorcom Group
[colorcominternational.com]

6. blog.gima.com [blog.gima.com]

7. micomlab.com [micomlab.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1581144?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581144?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b094433
https://www.echemi.com/products/temppid160705012269-disperse-red-60.html
https://www.biosynth.com/p/FD40629/17418-58-5-disperse-red-60
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-red-177.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-red-177.html
https://www.colorcominternational.com/products/detail/4256.html
https://www.colorcominternational.com/products/detail/4256.html
https://blog.qima.com/textile/aatcc-16-3-test-method-colorfastness-to-light
https://www.micomlab.com/micom-testing/aatcc-16-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

8. benchchem.com [benchchem.com]

9. microbe-investigations.com [microbe-investigations.com]
o 10. textilelearner.net [textilelearner.net]
e 11. AATCC 117/AATCC 133 Color Fastness to Scorch and Sublimation [darongtester.com]
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Red 60]. BenchChem, [2025]. [Online PDF]. Available at:
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vs-disperse-red-60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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